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Compound of Interest |

Compound Name: 1-Pentadecanethiol
CAS No.: 25276-70-4
Cat. No.: B1583259

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties and Applications of 1-

Pentadecanethiol

Introduction

1-Pentadecanethiol (C1sH32S) is a long-chain alkanethiol, a class of organic compounds
renowned for their utility in surface science and nanotechnology. Comprising a fifteen-carbon
alkyl chain terminating in a thiol (-SH) group, this molecule serves as a fundamental building
block for creating highly ordered, two-dimensional structures known as self-assembled
monolayers (SAMs). The strong affinity of the sulfur headgroup for noble metal surfaces,
particularly gold, combined with the van der Waals interactions between the long alkyl chains,
drives the spontaneous formation of these densely packed, crystalline-like films.[1][2]

This guide is designed for researchers, materials scientists, and drug development
professionals who leverage surface modification techniques. We will explore the core
physicochemical properties of 1-Pentadecanethiol, provide a detailed protocol for its
application in forming SAMs, and discuss critical safety and handling procedures. The insights
herein are intended to provide a comprehensive understanding of not just the properties of this
molecule, but the causality behind its utility in advanced applications.[3][4]
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Chemical Identity and Structure

A precise understanding of a compound's identity is the foundation of reproducible science. 1-
Pentadecanethiol is unambiguously identified by several key descriptors, as summarized

below.

Identifier Value Source
IUPAC Name pentadecane-1-thiol [51[6]
Synonyms Pentadecyl Mercaptan [31[7]
CAS Number 25276-70-4 131151171
EC Number 246-785-5 [8]
Molecular Formula Cis5H32S [31[5]
Molecular Weight 244.48 g/mol 315171
SMILES String CCcCcccecececececececececes [5]
InChi Key IGMQODZGDORXEN- 5]

UHFFFAOYSA-N

Core Physicochemical Properties

The physical properties of 1-Pentadecanethiol are dictated by its long hydrophobic alkyl chain
and the polar thiol headgroup. These characteristics govern its behavior in various solvents and
its thermal properties, which are critical for its application in forming stable monolayers.
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Property Value Conditions Source
Appearance Colorless liquid Room Temperature [6]
Melting Point 22 °C (295.27 K) [51[7]
Boiling Point 325 °C (598.15 K) Atmospheric Pressure  [7]
Density 0.847 g/mL 25°C

Refractive Index 1.462 20 °C (D-line)

Flash Point 110 °C (230 °F) Closed Cup

Vapor Pressure 0.000559 mmHg 25°C [9]
Water Solubility 0.007412 mglt 25°C [8]

(estimated)

Organic Solvent
Solubility

Soluble

Ethanol, Ether

[6]

The molecule's substantial Cis alkyl chain results in a high boiling point and makes it virtually

insoluble in water.[8] Conversely, its nonpolar nature allows for excellent solubility in common

organic solvents like ethanol, which is the preferred solvent for preparing solutions for SAM

formation.[1][6]

Application Focus: Self-Assembled Monolayers

(SAMs)

The primary application of 1-Pentadecanethiol is in the formation of self-assembled

monolayers, particularly on gold surfaces.[3] This process is a cornerstone of surface

engineering, enabling precise control over interfacial properties such as wetting, adhesion, and

biocompatibility.

Causality of SAM Formation

The assembly process is driven by two primary energetic contributions:
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» Sulfur-Gold Affinity: The thiol headgroup has a strong, specific affinity for gold surfaces,
leading to the formation of a stable, semi-covalent gold-thiolate (Au-S) bond with a bond
strength of approximately 45 kcal/mol.[1] This initial chemisorption anchors the molecules to
the substrate.

« Inter-chain van der Waals Forces: The long, fifteen-carbon alkyl chains of adjacent
molecules interact via hydrophobic, van der Waals forces. To maximize these stabilizing
interactions and minimize the overall system energy, the chains pack closely together into a
highly ordered, crystalline-like arrangement. This packing causes the alkyl chains to tilt at an
angle of approximately 30° relative to the surface normal on a Au(111) surface.[1]

The length of the alkyl chain is critical; chains with at least 10 carbons are required to provide
sufficient inter-chain interaction to form a well-ordered monolayer.[1] The Cis chain of 1-
pentadecanethiol provides a robust and stable hydrophobic barrier.

Experimental Protocol: Formation of a 1-
Pentadecanethiol SAM on Gold

This protocol describes a self-validating methodology for producing a high-quality, well-ordered
monolayer. The cleanliness of the substrate and purity of the thiol are paramount for achieving
a defect-free surface.

Materials:

e 1-Pentadecanethiol (=97% purity)

o Absolute Ethanol (200 proof)

¢ Gold-coated substrate (e.g., silicon wafer with a Ti/Au layer)

e Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H202) - EXTREME CAUTION
» Deionized (DI) water (18.2 MQ-cm)

» High-purity Nitrogen or Argon gas

¢ Glass beakers and petri dish

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/materials-science-and-engineering/organic-electronics/self-assembled-monolayers
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/materials-science-and-engineering/organic-electronics/self-assembled-monolayers
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/materials-science-and-engineering/organic-electronics/self-assembled-monolayers
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#1-pentadecanethiol-physical-properties
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#1-pentadecanethiol-physical-properties
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#1-pentadecanethiol-physical-properties
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#1-pentadecanethiol-physical-properties
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#1-pentadecanethiol-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:
¢ Substrate Cleaning (Causality: Removal of Organic Contaminants):
o Place the gold substrate in a glass beaker.

o Immerse the substrate in Piranha solution for 10-15 minutes. (Warning: Piranha solution is
extremely corrosive and reactive. Handle with extreme caution inside a fume hood with
appropriate personal protective equipment (PPE), including a face shield, acid-resistant
gloves, and an apron.) This step ensures an atomically clean, hydrophilic gold surface,
which is essential for uniform monolayer formation.

o Carefully decant the Piranha solution into a designated waste container.

o Rinse the substrate copiously with DI water (at least 5-6 cycles).

[¢]

Dry the substrate under a gentle stream of high-purity nitrogen gas.
e Solution Preparation:

o Prepare a 1 mM solution of 1-Pentadecanethiol in absolute ethanol. For example, add ~6
mg of 1-Pentadecanethiol to 25 mL of ethanol.

o Sonicate the solution for 5-10 minutes to ensure complete dissolution.
e Monolayer Assembly:
o Place the clean, dry gold substrate into a glass petri dish.
o Immediately immerse the substrate in the 1 mM 1-Pentadecanethiol solution.
o Cover the petri dish to prevent solvent evaporation and contamination.

o Allow the self-assembly process to proceed for at least 12-24 hours at room temperature.
While initial monolayer coverage occurs within minutes, this extended period is crucial for
the molecules to rearrange into a well-ordered, low-energy configuration with minimal
defects.[1]
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e Post-Assembly Rinsing and Drying:

Remove the substrate from the thiol solution.

(¢]

[¢]

Rinse the surface thoroughly with absolute ethanol to remove any non-chemisorbed
(physisorbed) molecules.

[¢]

Dry the substrate again under a gentle stream of nitrogen gas.

The functionalized substrate is now ready for characterization (e.g., via contact angle

[e]

goniometry, ellipsometry, or XPS) or for use in the intended application.

Visualization of SAM Preparation Workflow

The following diagram illustrates the key stages of the experimental workflow for creating a 1-
Pentadecanethiol SAM.

Piranha Clean
(H2S04/H202)

Click to download full resolution via product page

Caption: Workflow for Self-Assembled Monolayer (SAM) Formation.

Safety, Handling, and Storage

As a senior scientist, ensuring laboratory safety is paramount. While 1-Pentadecanethiol is not
classified as acutely hazardous, proper handling is essential due to its chemical nature and
potential for long-term effects.[9]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[9][10]
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o Skin Protection: Use impervious gloves (e.g., nitrile) and a lab coat.[9][10]

o Respiratory Protection: Handle in a well-ventilated area or a chemical fume hood.[9] If
exposure limits are exceeded, use a multi-purpose combination respirator cartridge.

o First Aid Measures:

[e]

Inhalation: Move the person to fresh air.[9]

o

Skin Contact: Remove contaminated clothing and wash the affected area immediately with
soap and water.[9][10]

o

Eye Contact: Rinse cautiously with water for at least 15 minutes.[9][10]

[¢]

Ingestion: Rinse mouth with water. Do not induce vomiting.[9]
» Fire-Fighting:

o Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[9]
e Handling and Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] The material
is a non-combustible solid for storage classification purposes.

o Avoid dust formation and sources of ignition.[9]

o The compound has a water hazard class of 3 (WGK 3), indicating it is severely hazardous
to water.[8] Prevent spillage from entering drains.

Conclusion

1-Pentadecanethiol is more than just a chemical reagent; it is a precision tool for molecular
engineering. Its well-defined physicochemical properties, particularly the interplay between its
sulfur headgroup and long alkyl chain, enable the reliable and spontaneous formation of robust,
highly-ordered self-assembled monolayers. For professionals in materials science and drug
development, a thorough understanding of its properties, handling, and application
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methodologies is essential for harnessing its full potential in creating advanced functional
surfaces for a new generation of devices and therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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